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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclohexane

Cat. No.: B3058953 Get Quote

Welcome to the technical support center for 1-bromo-1-methylcyclohexane. This guide is

designed for researchers, scientists, and drug development professionals to ensure the safe

handling and storage of this chemical in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is 1-bromo-1-methylcyclohexane and what is it used for?

A1: 1-Bromo-1-methylcyclohexane is an organic compound with the chemical formula

C7H13Br.[1] It is a colorless liquid at room temperature.[1] This chemical is primarily used as a

solvent and as an intermediate in the synthesis of various organic compounds and

pharmaceuticals.[1]

Q2: What are the primary hazards associated with 1-bromo-1-methylcyclohexane?

A2: The primary hazards include skin irritation, serious eye irritation, and potential respiratory

irritation.[2][3] It is classified as an irritant.[3] All personnel should handle this chemical with

appropriate personal protective equipment.

Q3: What are the immediate first aid measures in case of exposure?

A3:

General Advice: Immediately remove any contaminated clothing. Consult a physician and

show them the safety data sheet.[2]
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If Inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and

consult a physician.[2][4]

In Case of Skin Contact: Wash off with soap and plenty of water. If skin irritation persists, get

medical advice/attention.[2][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention if irritation

persists.[2]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[4]

Q4: How should I properly store 1-bromo-1-methylcyclohexane?

A4: Store the container tightly closed in a cool, dry, and well-ventilated area.[2][5] Keep it away

from incompatible substances and sources of ignition.[2] For long-term storage, a cool, dry

place is recommended.[2]

Q5: What should I do in the event of a spill?

A5: For a minor spill, absorb the chemical with an inert material and place it into a suitable

disposal container.[2] For a major spill, clear the area, move upwind, and alert the fire brigade.

[6] Wear appropriate personal protective equipment, including breathing apparatus and

protective gloves.[6] Prevent the spill from entering drains or waterways.[2][6] Contain the spill

with sand, earth, or vermiculite.[6]

Troubleshooting Guides
Issue: I notice a discoloration or degradation of the stored 1-bromo-1-methylcyclohexane.

Possible Cause: The chemical may have been exposed to light, moisture, or incompatible

materials over time. Improper storage conditions can accelerate degradation.

Solution:

Ensure the container is tightly sealed and stored in a cool, dark, and dry place as

recommended.
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Check for any potential contaminants that may have been introduced into the container.

If degradation is suspected, it is advisable to dispose of the chemical according to proper

protocols and obtain a fresh supply for your experiments to ensure the integrity of your

results.

Issue: I am observing unexpected side reactions or low yields in my experiment.

Possible Cause: The purity of the 1-bromo-1-methylcyclohexane may be compromised. It

is known to undergo elimination reactions to form alkenes, especially when heated in the

presence of a base or a protic solvent like ethanol.[7][8]

Solution:

Verify the purity of your starting material, if possible, using appropriate analytical

techniques.

Consider the reaction conditions. 1-bromo-1-methylcyclohexane can undergo both SN1

and E1 reactions.[7] The choice of solvent and base, as well as the temperature, can

influence the reaction pathway.

For substitution reactions, consider using a non-polar, aprotic solvent to minimize

elimination byproducts. For elimination reactions, a strong, bulky base may be required.

Data Presentation
Physical and Chemical Properties

Property Value

Molecular Formula C7H13Br

Molecular Weight 177.08 g/mol [1][3]

Appearance Colorless liquid[1]

CAS Number 931-77-1[2][3]

GHS Hazard Information
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Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation[2][3]

Eye Irritation H319: Causes serious eye irritation[2][3]

Respiratory Irritation H335: May cause respiratory irritation[2][3]

Skin Sensitization H317: May cause an allergic skin reaction[3]

Experimental Protocols
Protocol 1: Safe Handling Procedure

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Ensure an eyewash station and safety shower are readily accessible.[2]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical-

resistant gloves, and tightly fitting safety goggles.[2][5]

Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors or fumes.[2]

Wash hands thoroughly after handling.[2] Keep the container tightly closed when not in use.

[2]

Ignition Sources: Keep away from heat, sparks, and open flames.[2]

Protocol 2: Spill Clean-up Procedure

Evacuation: For large spills, evacuate personnel to a safe area.[4]

Ventilation: Ensure adequate ventilation.[4]

Containment: Prevent the spill from spreading and entering drains.[2] Use an inert absorbent

material such as sand, earth, or vermiculite to contain the spill.[6]

Collection: Carefully collect the absorbed material into a suitable, labeled container for

disposal.[6]

Decontamination: Clean the spill area thoroughly.
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Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[2]

Protocol 3: Disposal Procedure

Waste Characterization: This material should be treated as hazardous waste.

Containerization: Collect waste in a designated and properly labeled container.[5]

Disposal Method: The material can be disposed of by a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing.[5] Do not dispose of it down the drain or

in regular trash.[5]
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Caption: A workflow diagram for handling a chemical spill.
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Environmental Conditions Handling Practices

Proper Storage of
1-Bromo-1-methylcyclohexane
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Caption: Key guidelines for the proper storage of 1-bromo-1-methylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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